(2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: methyl 2-(2-benzyl-5-methylpyrazol-3-yl)acetate
• InChI: InChI=1S/C14H16N2O2/c1-11-8-13(9-14(17)18-2)16(15-11)10-12-6-4-3-5-7-12/h3-8H,9-10H2,1-2H3
• InChI Key: YKSQCCFVEJHPRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)CC(=O)OC)CC2=CC=CC=C2

Description

(2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 5-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-2,2-dimethyl-[1,3]dioxane-4,6-dione obtained in step 1, pTsOH (3.74 g, 19.4 mmol) was added and stirring was continued for 2 h at 60° C. The reaction mixture was cooled to 0° C. and TEA (1.96 g, 19.4 mmol) was added drop by drop. Stirring was continued for 15 minutes. The mixture was concentrated under reduced pressure, the residue taken up into DCM (30 ml), washed with water (2×15 ml), dried over magnesium sulfate, filtered and concentrated under reduced pressure to give 1.03 g (96%) of (2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester which was used in the next step without further purification. LC-MS: tR=0.83 min; [M+H]+=245.16.